![molecular formula C13H22N4O2 B1414502 tert-butyl 1,3,6-trimethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyrazine-4-carboxylate CAS No. 1375473-79-2](/img/structure/B1414502.png)
tert-butyl 1,3,6-trimethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyrazine-4-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of pyrazolo[3,4-b]pyridine derivatives, which includes “tert-butyl 1,3,6-trimethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyrazine-4-carboxylate”, has been reported in the literature . The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system . The advantages and drawbacks of these methods are also considered .Scientific Research Applications
Reactivity and Derivative Synthesis
Research has focused on the synthesis of pyrazolo[3,4-b]pyrazine derivatives due to their broad pharmacological potential. For instance, Mironovich and Shcherbinin (2014) detailed the synthesis of 7-amino-3-tert-butyl-8-(2H-tetrazol-5-yl)pyrazolo-[5,1-c][1,2,4]triazin-4(6H)-one from sodium azide and 7-amino-3-tert-butyl-4-oxo-4,6dihydropyrazolo[5,1-с][1,2,4]triazine-8-carbonitrile, exploring the reactivity of this compound under various conditions to form amides.
Synthesis Methods Development
Ivanov et al. (2017) developed new methods for synthesizing halo-substituted pyrazolo[5,1-c][1,2,4]triazines, presenting a novel approach to decarboxylation and derivative formation Ivanov, Mironovich, Rodinovskaya, & Shestopalov, 2017. These methodologies contribute significantly to the field of heterocyclic chemistry, offering new routes to complex molecules.
Pharmaceutical and Biological Applications
While the specific compound tert-butyl 1,3,6-trimethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyrazine-4-carboxylate was not directly mentioned, derivatives of pyrazolo[3,4-b]pyrazine, such as those studied by Doležal et al. (2006), have been investigated for their anti-mycobacterial, antifungal, and photosynthesis-inhibiting activities, demonstrating the potential pharmaceutical applications of these compounds Doležal, Palek, Vinšová, Buchta, Jampílek, & Kráľová, 2006.
Material Science and Dye Applications
In the field of material science and dyes, Rangnekar and Dhamnaskar (1990) explored the synthesis of 5-hetarylpyrazolo[3,4-b]pyrazines and their use as disperse dyes for polyester fibers, indicating the versatility of pyrazolo[3,4-b]pyrazine derivatives in industrial applications Rangnekar & Dhamnaskar, 1990.
Future Directions
The future directions for the research and application of “tert-butyl 1,3,6-trimethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyrazine-4-carboxylate” and related compounds could involve further exploration of their synthesis methods , their potential as TRK inhibitors , and their physical and chemical properties .
properties
IUPAC Name |
tert-butyl 1,3,6-trimethyl-6,7-dihydro-5H-pyrazolo[3,4-b]pyrazine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22N4O2/c1-8-7-17(12(18)19-13(3,4)5)10-9(2)15-16(6)11(10)14-8/h8,14H,7H2,1-6H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRSPABDMEFXEOS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(C2=C(N1)N(N=C2C)C)C(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl 1,3,6-trimethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyrazine-4-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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